N-[(3,5-difluorophenyl)methyl]-1-methylpyrrole-2-carboxamide

• IUPAC Name: N-[(3,5-difluorophenyl)methyl]-1-methylpyrrole-2-carboxamide
• InChI: InChI=1S/C13H12F2N2O/c1-17-4-2-3-12(17)13(18)16-8-9-5-10(14)7-11(15)6-9/h2-7H,8H2,1H3,(H,16,18)
• InChI Key: KYSNBGXZUOBQBO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(=O)NCC2=CC(=CC(=C2)F)F
• Molecular Formula: C13H12F2N2O
• Molecular Weight: 250.24 g/mol

Description

N-[(3,5-difluorophenyl)methyl]-1-methylpyrrole-2-carboxamide, also known as DFP-10825, is a chemical compound that has been studied for its potential use as a drug in the treatment of various diseases. This compound belongs to the pyrrole-2-carboxamide class of compounds and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N-[(3,5-difluorophenyl)methyl]-1-methylpyrrole-2-carboxamide is not fully understood, but it is believed to act by inhibiting certain enzymes and proteins that are involved in the development and progression of diseases. The compound has been shown to inhibit the activity of various kinases and phosphatases, which play important roles in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation, and the protection of neurons from damage. The compound has also been shown to have antioxidant properties, which may contribute to its protective effects.

Advantages and Limitations for Lab Experiments

N-[(3,5-difluorophenyl)methyl]-1-methylpyrrole-2-carboxamide has several advantages for use in lab experiments, including its high purity and stability. However, the compound is relatively new and has not been extensively studied, which may limit its use in certain experiments. Additionally, the compound may have limited solubility in certain solvents, which may affect its bioavailability.

Future Directions

There are several future directions for research on N-[(3,5-difluorophenyl)methyl]-1-methylpyrrole-2-carboxamide, including further studies on its mechanism of action, its potential use in the treatment of specific diseases, and the development of more efficient synthesis methods. Additionally, the compound may have potential applications in other fields, such as materials science and catalysis. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Synthesis Methods

The synthesis of N-[(3,5-difluorophenyl)methyl]-1-methylpyrrole-2-carboxamide is a multi-step process that involves the use of various reagents and catalysts. The first step involves the preparation of the intermediate compound, 3,5-difluorobenzylamine, which is then reacted with methyl pyrrole-2-carboxylic acid to form the final product, this compound. The synthesis process has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

N-[(3,5-difluorophenyl)methyl]-1-methylpyrrole-2-carboxamide has been studied for its potential use as a drug in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound has shown promising results in preclinical studies, demonstrating its ability to inhibit the growth of cancer cells and reduce inflammation.